N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H17N3O4S/c24-18-11-15(13-4-2-1-3-5-13)22-20(23-18)28-12-19(25)21-14-6-7-16-17(10-14)27-9-8-26-16/h1-7,10-11H,8-9,12H2,(H,21,25)(H,22,23,24)
• InChI Key: UVNGXGLJCMEMRH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17N3O4S and its molecular weight is 395.43. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

Compounds bearing heterocyclic ring systems, similar to the specified chemical structure, have been synthesized and evaluated for their antitumor activities. For example, new derivatives of 2-(4-aminophenyl)benzothiazole, a structure bearing resemblance in pharmacophoric group, were synthesized and screened for in vitro antitumor activity against a variety of human tumor cell lines, showing considerable anticancer activity against some cancer cell lines (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Cytotoxic Activity

Research has also focused on modifying the pyrimidine ring, similar to the core structure of the specified compound, to explore new anticancer agents. Certain derivatives have been synthesized and demonstrated appreciable cancer cell growth inhibition against a range of cancer cell lines, indicating the potential of such compounds in cancer research (M. M. Al-Sanea, D. G. Parambi, M. Shaker, et al., 2020).

Synthesis of Heterocyclic Compounds

Compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide have been used to synthesize various heterocyclic derivatives. These compounds were studied for their antitumor activities, revealing high inhibitory effects on the proliferation of human cancer cell lines (H. Shams, R. Mohareb, M. H. Helal, Amira Mahmoud, 2010).

Antibacterial and Antimicrobial Activities

Research into novel thiazolopyrimidine derivatives linked to benzodioxin structures has shown significant antibacterial and antimicrobial potentials. These compounds have been synthesized and evaluated against various microorganisms, demonstrating potent activities and offering insights into the design of new antimicrobial agents (Nagaraju Kerru, S. Maddila, S. Maddila, et al., 2019).

Enzyme Inhibitory Activities

Some newly synthesized sulfonamides with benzodioxane and acetamide moieties have been investigated for their enzyme inhibitory potential, showing substantial activity against yeast α-glucosidase and acetylcholinesterase. This suggests their potential in developing treatments for diseases related to enzyme dysfunction (M. Abbasi, Sajid Riaz, A. Rehman, et al., 2019).